2-Morpholin-2-yl-1H-pyrrolo[2,3-b]pyridine dihydrochloride

• IUPAC Name: 2-(1H-pyrrolo[2,3-b]pyridin-2-yl)morpholine;dihydrochloride
• InChI: InChI=1S/C11H13N3O.2ClH/c1-2-8-6-9(14-11(8)13-3-1)10-7-12-4-5-15-10;;/h1-3,6,10,12H,4-5,7H2,(H,13,14);2*1H
• InChI Key: ZIGBGRVMTSVGTJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)C2=CC3=C(N2)N=CC=C3.Cl.Cl
• Molecular Formula: C11H15Cl2N3O
• Molecular Weight: 276.16 g/mol
• CAS No.: 2109371-64-2

Description

2-Morpholin-2-yl-1H-pyrrolo[2,3-b]pyridine dihydrochloride (MPPD) is a versatile synthetic intermediate used in a variety of organic synthesis processes. It is a heterocyclic compound with a unique structure of five fused rings, including two nitrogen atoms and two oxygen atoms. MPPD is a highly reactive compound, and is used in the synthesis of a wide range of pharmaceuticals, agrochemicals, dyes, and other materials. It is also used as a catalyst in various industrial processes.

Scientific Research Applications

Crystal Structure Analysis

The compound has been analyzed for its crystal structure. Horton et al. (2012) examined a similar compound, 2-(Morpholin-4-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile, demonstrating how molecules are linked by hydrogen bonds and π–π stacking interactions, important for understanding molecular interactions in a crystal lattice Horton, P. et al. (2012).

Synthesis and Utility in Anticancer Research

A key aspect of this compound's research application lies in its role as an intermediate in synthesizing biologically active compounds. For instance, Wang et al. (2016) outlined its synthesis and importance in creating small molecule anticancer drugs Wang, L. et al. (2016).

Enhancing Water Solubility of Antiproliferative Agents

Zafar et al. (2018) investigated improving the water solubility of thieno[2,3-b]pyridines, potent antiproliferatives. By substituting a sulfur atom with nitrogen, a 1H-pyrrolo[2,3-b]pyridine core was obtained, significantly increasing water solubility, a crucial step for clinical applications of such compounds Zafar, A. et al. (2018).

Synthesis of Various Heterocyclic Compounds

Soliman et al. (2003) synthesized N-morpholin-1-yl acetyl derivatives leading to condensed pyridin-2(1H)-one derivatives, showcasing the compound's versatility in creating a range of heterocyclic compounds Soliman, A. M. et al. (2003).

Insecticidal Applications

Bakhite et al. (2014) researched the toxicity of pyridine derivatives against cowpea aphids, finding significant insecticidal activities. This showcases the compound's potential in developing new insecticides Bakhite, E. A. et al. (2014).

Mechanism of Action

Target of Action

The primary target of 2-Morpholin-2-yl-1H-pyrrolo[2,3-b]pyridine dihydrochloride is the fibroblast growth factor receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in a variety of cellular processes, including cell proliferation, differentiation, and migration . Abnormal activation of FGFR signaling pathways is associated with the progression and development of several cancers .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity . This compound has shown potent activities against FGFR1, 2, and 3 . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling . The compound’s interaction with FGFRs inhibits this process, thereby disrupting the signaling pathways .

Biochemical Pathways

The FGFR signaling pathway is the primary biochemical pathway affected by this compound . This pathway regulates organ development, cell proliferation and migration, angiogenesis, and other processes . The compound’s inhibition of FGFRs disrupts the activation of downstream signaling, including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Pharmacokinetics

The compound’s low molecular weight suggests it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

In vitro studies have shown that this compound can inhibit cell proliferation and induce apoptosis . It has also been found to significantly inhibit the migration and invasion of cancer cells .

Biochemical Analysis

Biochemical Properties

2-Morpholin-2-yl-1H-pyrrolo[2,3-b]pyridine dihydrochloride plays a crucial role in biochemical reactions by interacting with specific enzymes, proteins, and other biomolecules. It has been shown to inhibit fibroblast growth factor receptors (FGFR1, FGFR2, and FGFR3), which are involved in various cellular processes such as cell proliferation, migration, and differentiation . The compound’s interaction with these receptors is characterized by its ability to bind to the receptor’s active site, thereby inhibiting its activity and downstream signaling pathways .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been demonstrated to inhibit the proliferation of breast cancer cells (4T1) and induce apoptosis . Additionally, the compound significantly reduces the migration and invasion abilities of these cancer cells . These effects are mediated through the inhibition of FGFR signaling pathways, which play a critical role in cell signaling, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the active site of FGFRs, leading to the inhibition of their kinase activity . This inhibition prevents the autophosphorylation of tyrosine residues in the receptor’s cytoplasmic tail, which is essential for the activation of downstream signaling pathways such as RAS-MEK-ERK, PLCγ, and PI3K-Akt . By blocking these pathways, the compound effectively disrupts cell proliferation, migration, and survival signals.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but its activity may decrease over extended periods due to degradation . Long-term studies have shown that continuous exposure to the compound can lead to sustained inhibition of FGFR signaling and prolonged effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits FGFR activity without causing significant toxicity . At higher doses, toxic effects such as weight loss and organ damage have been observed . These findings highlight the importance of optimizing dosage to achieve therapeutic effects while minimizing adverse effects.

Metabolic Pathways

This compound is involved in metabolic pathways that include interactions with various enzymes and cofactors. The compound is metabolized primarily in the liver, where it undergoes biotransformation by cytochrome P450 enzymes . This metabolism can lead to the formation of active or inactive metabolites, which may influence the compound’s overall efficacy and toxicity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate the compound’s localization to target sites, where it can exert its biochemical effects . The compound’s distribution is influenced by factors such as tissue permeability and binding affinity to cellular components .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with FGFRs and other target proteins . Post-translational modifications and targeting signals may also play a role in directing the compound to specific cellular compartments or organelles .